4-(Piperidin-1-yl)-3-(trifluoromethyl)benzonitrile
Cat. No. B3149738
Key on ui cas rn:
677704-59-5
M. Wt: 254.25 g/mol
InChI Key: YVGSMEDVTMOQGM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([C:10]([F:11])([F:12])[F:13])[cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1.[CH2:14]1[CH2:15][CH2:16][NH:17][CH2:18][CH2:19]1>>[c:2]1([N:17]2[CH2:16][CH2:15][CH2:14][CH2:19][CH2:18]2)[c:3]([C:10]([F:11])([F:12])[F:13])[cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N#Cc1ccc(Br)c(C(F)(F)F)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCNCC1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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N#Cc1ccc(N2CCCCC2)c(C(F)(F)F)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
